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Compound of Interest

Compound Name: IMR-1A

Cat. No.: B10789427

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of IMR-1A using Dimethyl Sulfoxide (DMSO). IMR-1A is the acid metabolite
of IMR-1 and a potent inhibitor of the Notch signaling pathway, with an IC50 of 0.5 pM.[1][2][3]
IMR-1 and its more potent metabolite, IMR-1A, function by disrupting the recruitment of
Mastermind-like 1 (Mamll) to the Notch transcriptional activation complex on chromatin.[4][5]
This prevents the transcription of Notch target genes, such as Hes-1 and Hey-L.[4][6] Accurate
preparation of stock solutions is critical for ensuring the reproducibility and reliability of
experimental results. This guide outlines the necessary materials, a step-by-step experimental
protocol, and proper storage conditions.

Quantitative Data Summary

The following table summarizes the key chemical and biological properties of IMR-1A and its
parent compound, IMR-1.
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Property IMR-1A IMR-1
Molecular Weight 325.36 g/mol [2][3] 353.41 g/mol [7]
CAS Number 331862-41-0[2][3] 310456-65-6[7]

Inhibits Maml1 recruitment to

Mechanism of Action Notch Inhibitor[1][2] the Notch Ternary Complex
(NTC)[5][8]

IC50 (Notch) 0.5 pM[1][2][3] 26 puMI[5][7]

Solubility in DMSO 6 mg/mL (18.44 mM)[2] 70 mg/mL (198.07 mM)[7]

Appearance Powder Crystalline solid

Experimental Protocol: Preparation of 10 mM IMR-
1A Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of IMR-1A in DMSO.
2.1 Materials and Equipment

« IMR-1A powder (CAS: 331862-41-0)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

o Analytical balance

o Calibrated micropipettes and sterile tips

» Sterile, amber, or light-protecting microcentrifuge tubes

o \ortex mixer

o Optional: Water bath or heat block (37°C)

2.2 Stock Solution Calculation
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To prepare a 10 mM stock solution, the required mass of IMR-1A must be calculated. The
molecular weight of IMR-1A is 325.36 g/mol .

Formula: Mass (mg) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight
(g/mol ) x 1000 (mg/qg)

Example Calculation for 1 mL of 10 mM Stock:

e Mass (mg) = 0.010 mol/L x 0.001 L x 325.36 g/mol x 1000 mg/g

e Mass (mg) = 3.254 mg

2.3 Procedure

Safety First: Put on all required PPE before handling the chemical and solvent.

Equilibration: Allow the IMR-1A powder and DMSO to equilibrate to room temperature before
opening to prevent moisture condensation. Using fresh DMSO is recommended as absorbed
moisture can reduce solubility.[2][7]

Weighing: Carefully weigh out the calculated mass (e.g., 3.254 mg) of IMR-1A powder and
place it into a sterile microcentrifuge tube.

Solubilization: Add the corresponding volume of DMSO (e.g., 1 mL) to the tube containing
the IMR-1A powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. If dissolution is slow, the solution can be gently warmed to 37°C and sonicated in
an ultrasonic bath for a short period.[3]

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge
tubes.[1][2]

2.4 Storage and Stability

Proper storage is crucial for maintaining the activity of the IMR-1A stock solution.
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e Short-term storage (up to 1 month): Store aliquots at -20°C.[2]

e Long-term storage (up to 1 year): For maximum stability, store aliquots at -80°C.[1][2]

Visualized Workflows and Pathways

3.1 Experimental Workflow: IMR-1A Stock Solution Preparation
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Workflow for preparing IMR-1A stock solution.

3.2 Signaling Pathway: IMR-1A Inhibition of Notch Signaling
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IMR-1A inhibits the Notch pathway by blocking Maml1 recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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